Cas no 61854-61-3 (Quinoline, 6-fluoro-2-methyl-8-nitro-)

• Product Name: Quinoline, 6-fluoro-2-methyl-8-nitro-
• CAS No: 61854-61-3
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 464592
• PubChem ID: 12336501
• Update Time: 2025-04-19

Quinoline, 6-fluoro-2-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-fluoro-2-methyl-8-nitro-
• 6-fluoro-2-methyl-8-nitroquinoline
• DTXSID40491433
• SCHEMBL20838491
• 61854-61-3

• Inchi： 1S/C10H7FN2O2/c1-6-2-3-7-4-8(11)5-9(13(14)15)10(7)12-6/h2-5H,1H3
• InChI Key： WDWBAPPBWKJLEH-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C(C=1)=CC=C(C)N=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.04921
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03